The copper-promoted oxidation of tri-n-butylamine. The carbon-by-carbon degradation of an n-butyl group

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690000639

Abstract

The copper(I) chloride-promoted oxygenation of tri-n-butylamine at 80° yields di-n-butylamine, NN-di-n-butylformamide, NN-di-n-butylacetamide, NN-di-n-butylpropionamide, NN-di-n-butylbutyramide, and tetra-n-butyloxamide.

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